Cas no 1351584-70-7 (9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane)

• Product Name: 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• CAS No: 1351584-70-7
• MF: C₁₃H₁₆ClNO₃S
• MW: 301.789041519165
• CID: 5901581
• PubChem ID: 71785111
• Update Time: 2025-08-04

9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• F6118-0067
• (5-chlorothiophen-2-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 1351584-70-7
• VU0532371-1
• AKOS024532520

• Inchi： 1S/C13H16ClNO3S/c14-11-3-2-10(19-11)12(16)15-6-4-13(5-7-15)17-8-1-9-18-13/h2-3H,1,4-9H2
• InChI Key： NDRLPCBZMGMELO-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC2(OCCCO2)CC1)=O

Computed Properties

• Exact Mass: 301.0539422g/mol
• Monoisotopic Mass: 301.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67Ų

Additional information on 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

Professional Introduction to Compound with CAS No. 1351584-70-7 and Product Name: 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

The compound with the CAS number 1351584-70-7 and the product name 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, featuring a thiophene moiety and an azaspiro framework, has garnered attention for its potential applications in drug discovery and development. The unique combination of heterocyclic rings and functional groups makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their distinctive structural features and biological activities. Spiro compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them attractive candidates for pharmaceutical applications. The presence of both oxygen and nitrogen atoms in the 1,5-dioxa-9-azaspiro[5.5]undecane core further enhances its potential as a pharmacophore, enabling interactions with various biological receptors.

The 5-chlorothiophene-2-carbonyl substituent in the molecule plays a crucial role in modulating its chemical properties and biological activity. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a carbonyl group at the 2-position of the thiophene ring introduces electrophilic characteristics, facilitating further functionalization and allowing for the synthesis of more complex derivatives.

Recent studies have highlighted the importance of spirocyclic structures in medicinal chemistry. For instance, spiroindane derivatives have been shown to possess significant pharmacological properties, including analgesic, sedative, and anti-inflammatory effects. The 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane compound shares structural similarities with these spirocyclic scaffolds, suggesting potential therapeutic applications in similar areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1,5-dioxa-9-azaspiro[5.5]undecane core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to enhance the efficiency and selectivity of the synthetic route.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profiles. The 5-chlorothiophene-2-carbonyl moiety is particularly interesting for its potential role in modulating enzyme activity, which could lead to the development of novel enzyme inhibitors.

The potential applications of this compound extend beyond traditional drug development. It may also serve as a key intermediate in the synthesis of more complex molecules with tailored biological activities. The versatility of spirocyclic structures allows for extensive structural modifications, enabling researchers to fine-tune the properties of these compounds for specific therapeutic targets.

In conclusion, the compound with CAS number 1351584-70-7 and product name 9-(5-chlorothiophene-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and functional groups make it an attractive scaffold for designing novel therapeutic agents with potential applications in various disease areas. Continued research into its synthesis, biological activity, and pharmacological properties will likely yield valuable insights into its therapeutic potential.